Benzamide, N-(3R)-1-azabicyclo(2.2.2)oct-3-yl-4-chloro-, monohydrochloride

• CAS No.: 123464-89-1
• Product Name: Benzamide, N-(3R)-1-azabicyclo(2.2.2)oct-3-yl-4-chloro-, monohydrochloride
• Molecular Formula: C14H18Cl2N2O
• Molecular Weight: 301.2 g/mol
• IUPAC Name: N-[(3R)-1-azabicyclo[2.2.2]octan-3-yl]-4-chlorobenzamide;hydrochloride
• Standard InChI: InChI=1S/C14H17ClN2O.ClH/c15-12-3-1-11(2-4-12)14(18)16-13-9-17-7-5-10(13)6-8-17;/h1-4,10,13H,5-9H2,(H,16,18);1H/t13-;/m0./s1
• Standard InChIKey: HSEQUIRZHDYOIX-ZOWNYOTGSA-N
• Isomeric SMILES: C1CN2CCC1[C@H](C2)NC(=O)C3=CC=C(C=C3)Cl.Cl
• SMILES: C1CN2CCC1C(C2)NC(=O)C3=CC=C(C=C3)Cl.Cl
• Canonical SMILES: C1CN2CCC1C(C2)NC(=O)C3=CC=C(C=C3)Cl.Cl
• Appearance: Solid powder
• Description: PNU-282987 is a highly selective α7 nAChR agonist (Ki = 26 nM) displaying negligible blockade of α1β1γδ and α3β4 nAChRs (IC50 ≥ 60 μM). PNU-282987 is inactive against a panel of 32 receptors at 1 μM, except 5-HT3 receptors (Ki = 930 nM).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: N-((3R)-1-Azabicyclo(2.2.2)oct-3-yl)-4-chlorobenzamide hydrochloride; PNU 282987; PNU-282987; PNU282987
• Reference: 1: Ge J, Tian J, Yang H, Hou L, Wang Z, He Z, Wang X. ALPHA7 Nicotine Acetylcholine Receptor Agonist PNU-282987 Attenuates Acute Lung Injury in a Cardiopulmonary Bypass Model in Rats. Shock. 2016 Sep 22. [Epub ahead of print] PubMed PMID: 27661000.; 2: Ibrahim AbdEl Fattah L, Zickri MB, Aal LA, Heikal O, Osama E. The Effect of Thymoquinone, α7 Receptor Agonist and α7 Receptor Allosteric Modulator on the Cerebral Cortex in Experimentally Induced Alzheimer's Disease in Relation to MSCs Activation. Int J Stem Cells. 2016 Aug 31. doi: 10.15283/ijsc16021. [Epub ahead of print] PubMed PMID: 27572711.; 3: Chen L, Liu DH, Zhang X, Zhang EH, Liu C, Su DF, Cai GJ. Baroreflex deficiency aggravates atherosclerosis via α7 nicotinic acetylcholine receptor in mice. Vascul Pharmacol. 2016 Aug 25. pii: S1537-1891(15)30116-6. doi: 10.1016/j.vph.2016.08.008. [Epub ahead of print] PubMed PMID: 27568460.; 4: Fernandes CE, Serafim KR, Gianlorenço AC, Mattioli R. Cholinergic agonist reverses H1-induced memory deficit in mice. Prog Neuropsychopharmacol Biol Psychiatry. 2016 Aug 12;72:16-22. doi: 10.1016/j.pnpbp.2016.08.007. PubMed PMID: 27528108.; 5: Silva RC, Terra FF, Guise YF, Prado MA, Prado VF, Hiyane MI, Costa Malheiros DM, Prado CM, Camara NO, Braga TT. Reduced expression of VAChT increases renal fibrosis. Pathophysiology. 2016 Sep;23(3):229-36. doi: 10.1016/j.pathophys.2016.07.002. Epub 2016 Aug 10. PubMed PMID: 27524473.; 6: Stoiljkovic M, Kelley C, Nagy D, Leventhal L, Hajós M. Selective activation of α7 nicotinic acetylcholine receptors augments hippocampal oscillations. Neuropharmacology. 2016 Nov;110(Pt A):102-8. doi: 10.1016/j.neuropharm.2016.07.010. Epub 2016 Jul 12. PubMed PMID: 27422408.; 7: Li DJ, Huang F, Ni M, Fu H, Zhang LS, Shen FM. α7 Nicotinic Acetylcholine Receptor Relieves Angiotensin II-Induced Senescence in Vascular Smooth Muscle Cells by Raising Nicotinamide Adenine Dinucleotide-Dependent SIRT1 Activity. Arterioscler Thromb Vasc Biol. 2016 Aug;36(8):1566-76. doi: 10.1161/ATVBAHA.116.307157. Epub 2016 Jun 23. PubMed PMID: 27339462.; 8: Zanetti SR, Ziblat A, Torres NI, Zwirner NW, Bouzat C. Expression and Functional Role of α7 Nicotinic Receptor in Human Cytokine-stimulated Natural Killer (NK) Cells. J Biol Chem. 2016 Aug 5;291(32):16541-52. doi: 10.1074/jbc.M115.710574. Epub 2016 Jun 9. PubMed PMID: 27284006; PubMed Central PMCID: PMC4974370.; 9: King JR, Kabbani N. Alpha 7 nicotinic receptor coupling to heterotrimeric G proteins modulates RhoA activation, cytoskeletal motility, and structural growth. J Neurochem. 2016 Aug;138(4):532-45. doi: 10.1111/jnc.13660. Epub 2016 Jun 10. PubMed PMID: 27167578.; 10: He Y, Ye ZQ, Li X, Zhu GS, Liu Y, Yao WF, Luo GJ. Alpha7 nicotinic acetylcholine receptor activation attenuated intestine-derived acute lung injury. J Surg Res. 2016 Apr;201(2):258-65. doi: 10.1016/j.jss.2015.10.046. Epub 2015 Nov 6. PubMed PMID: 27020805.; 11: Dash PK, Zhao J, Kobori N, Redell JB, Hylin MJ, Hood KN, Moore AN. Activation of Alpha 7 Cholinergic Nicotinic Receptors Reduce Blood-Brain Barrier Permeability following Experimental Traumatic Brain Injury. J Neurosci. 2016 Mar 2;36(9):2809-18. doi: 10.1523/JNEUROSCI.3197-15.2016. PubMed PMID: 26937017; PubMed Central PMCID: PMC4879217.; 12: Udakis M, Wright VL, Wonnacott S, Bailey CP. Integration of inhibitory and excitatory effects of α7 nicotinic acetylcholine receptor activation in the prelimbic cortex regulates network activity and plasticity. Neuropharmacology. 2016 Jun;105:618-29. doi: 10.1016/j.neuropharm.2016.02.028. Epub 2016 Feb 24. PubMed PMID: 26921769; PubMed Central PMCID: PMC4881417.; 13: Vicens P, Heredia L, Torrente M, Domingo JL. Behavioural effects of PNU-282987 and stress in an animal model of Alzheimer's disease. Psychogeriatrics. 2016 Jan 27. doi: 10.1111/psyg.12189. [Epub ahead of print] PubMed PMID: 26817787.; 14: Ma F, Gong F, Lv J, Gao J, Ma J. Effects of a7nAChR agonist on the tissue estrogen receptor expression of castrated rats. Int J Clin Exp Pathol. 2015 Oct 1;8(10):13421-5. eCollection 2015. PubMed PMID: 26722551; PubMed Central PMCID: PMC4680496.; 15: Miyauchi M, Neugebauer NM, Oyamada Y, Meltzer HY. Nicotinic receptors and lurasidone-mediated reversal of phencyclidine-induced deficit in novel object recognition. Behav Brain Res. 2016 Mar 15;301:204-12. doi: 10.1016/j.bbr.2015.10.044. Epub 2015 Oct 28. PubMed PMID: 26519556.; 16: Engel O, Akyüz L, da Costa Goncalves AC, Winek K, Dames C, Thielke M, Herold S, Böttcher C, Priller J, Volk HD, Dirnagl U, Meisel C, Meisel A. Cholinergic Pathway Suppresses Pulmonary Innate Immunity Facilitating Pneumonia After Stroke. Stroke. 2015 Nov;46(11):3232-40. doi: 10.1161/STROKEAHA.115.008989. Epub 2015 Oct 8. PubMed PMID: 26451017.; 17: Freitas KC, Carroll FI, Negus SS. Effects of nicotinic acetylcholine receptor agonists in assays of acute pain-stimulated and pain-depressed behaviors in rats. J Pharmacol Exp Ther. 2015 Nov;355(2):341-50. doi: 10.1124/jpet.115.226803. PubMed PMID: 26359313; PubMed Central PMCID: PMC4613961.; 18: McLean SL, Grayson B, Marsh S, Zarroug SH, Harte MK, Neill JC. Nicotinic α7 and α4β2 agonists enhance the formation and retrieval of recognition memory: Potential mechanisms for cognitive performance enhancement in neurological and psychiatric disorders. Behav Brain Res. 2016 Apr 1;302:73-80. doi: 10.1016/j.bbr.2015.08.037. Epub 2015 Aug 30. PubMed PMID: 26327238.; 19: Jeong JK, Park SY. Neuroprotective effect of cellular prion protein (PrPC) is related with activation of alpha7 nicotinic acetylcholine receptor (α7nAchR)-mediated autophagy flux. Oncotarget. 2015 Sep 22;6(28):24660-74. doi: 10.18632/oncotarget.4953. PubMed PMID: 26295309; PubMed Central PMCID: PMC4694786.; 20: Mata D, Linn DM, Linn CL. Retinal ganglion cell neuroprotection induced by activation of alpha7 nicotinic acetylcholine receptors. Neuropharmacology. 2015 Dec;99:337-46. doi: 10.1016/j.neuropharm.2015.07.036. Epub 2015 Jul 31. PubMed PMID: 26239818; PubMed Central PMCID: PMC4655168. 1: Ge J, Tian J, Yang H, Hou L, Wang Z, He Z, Wang X. ALPHA7 Nicotine Acetylcholine Receptor Agonist PNU-282987 Attenuates Acute Lung Injury in a Cardiopulmonary Bypass Model in Rats. Shock. 2016 Sep 22. [Epub ahead of print] PubMed PMID: 27661000.; 2: Ibrahim AbdEl Fattah L, Zickri MB, Aal LA, Heikal O, Osama E. The Effect of Thymoquinone, α7 Receptor Agonist and α7 Receptor Allosteric Modulator on the Cerebral Cortex in Experimentally Induced Alzheimer's Disease in Relation to MSCs Activation. Int J Stem Cells. 2016 Aug 31. doi: 10.15283/ijsc16021. [Epub ahead of print] PubMed PMID: 27572711.; 3: Chen L, Liu DH, Zhang X, Zhang EH, Liu C, Su DF, Cai GJ. Baroreflex deficiency aggravates atherosclerosis via α7 nicotinic acetylcholine receptor in mice. Vascul Pharmacol. 2016 Aug 25. pii: S1537-1891(15)30116-6. doi: 10.1016/j.vph.2016.08.008. [Epub ahead of print] PubMed PMID: 27568460.; 4: Fernandes CE, Serafim KR, Gianlorenço AC, Mattioli R. Cholinergic agonist reverses H1-induced memory deficit in mice. Prog Neuropsychopharmacol Biol Psychiatry. 2016 Aug 12;72:16-22. doi: 10.1016/j.pnpbp.2016.08.007. PubMed PMID: 27528108.; 5: Silva RC, Terra FF, Guise YF, Prado MA, Prado VF, Hiyane MI, Costa Malheiros DM, Prado CM, Camara NO, Braga TT. Reduced expression of VAChT increases renal fibrosis. Pathophysiology. 2016 Sep;23(3):229-36. doi: 10.1016/j.pathophys.2016.07.002. Epub 2016 Aug 10. PubMed PMID: 27524473.; 6: Stoiljkovic M, Kelley C, Nagy D, Leventhal L, Hajós M. Selective activation of α7 nicotinic acetylcholine receptors augments hippocampal oscillations. Neuropharmacology. 2016 Nov;110(Pt A):102-8. doi: 10.1016/j.neuropharm.2016.07.010. Epub 2016 Jul 12. PubMed PMID: 27422408.; 7: Li DJ, Huang F, Ni M, Fu H, Zhang LS, Shen FM. α7 Nicotinic Acetylcholine Receptor Relieves Angiotensin II-Induced Senescence in Vascular Smooth Muscle Cells by Raising Nicotinamide Adenine Dinucleotide-Dependent SIRT1 Activity. Arterioscler Thromb Vasc Biol. 2016 Aug;36(8):1566-76. doi: 10.1161/ATVBAHA.116.307157. Epub 2016 Jun 23. PubMed PMID: 27339462.; 8: Zanetti SR, Ziblat A, Torres NI, Zwirner NW, Bouzat C. Expression and Functional Role of α7 Nicotinic Receptor in Human Cytokine-stimulated Natural Killer (NK) Cells. J Biol Chem. 2016 Aug 5;291(32):16541-52. doi: 10.1074/jbc.M115.710574. Epub 2016 Jun 9. PubMed PMID: 27284006; PubMed Central PMCID: PMC4974370.; 9: King JR, Kabbani N. Alpha 7 nicotinic receptor coupling to heterotrimeric G proteins modulates RhoA activation, cytoskeletal motility, and structural growth. J Neurochem. 2016 Aug;138(4):532-45. doi: 10.1111/jnc.13660. Epub 2016 Jun 10. PubMed PMID: 27167578.; 10: He Y, Ye ZQ, Li X, Zhu GS, Liu Y, Yao WF, Luo GJ. Alpha7 nicotinic acetylcholine receptor activation attenuated intestine-derived acute lung injury. J Surg Res. 2016 Apr;201(2):258-65. doi: 10.1016/j.jss.2015.10.046. Epub 2015 Nov 6. PubMed PMID: 27020805.; 11: Dash PK, Zhao J, Kobori N, Redell JB, Hylin MJ, Hood KN, Moore AN. Activation of Alpha 7 Cholinergic Nicotinic Receptors Reduce Blood-Brain Barrier Permeability following Experimental Traumatic Brain Injury. J Neurosci. 2016 Mar 2;36(9):2809-18. doi: 10.1523/JNEUROSCI.3197-15.2016. PubMed PMID: 26937017; PubMed Central PMCID: PMC4879217.; 12: Udakis M, Wright VL, Wonnacott S, Bailey CP. Integration of inhibitory and excitatory effects of α7 nicotinic acetylcholine receptor activation in the prelimbic cortex regulates network activity and plasticity. Neuropharmacology. 2016 Jun;105:618-29. doi: 10.1016/j.neuropharm.2016.02.028. Epub 2016 Feb 24. PubMed PMID: 26921769; PubMed Central PMCID: PMC4881417.; 13: Vicens P, Heredia L, Torrente M, Domingo JL. Behavioural effects of PNU-282987 and stress in an animal model of Alzheimer's disease. Psychogeriatrics. 2016 Jan 27. doi: 10.1111/psyg.12189. [Epub ahead of print] PubMed PMID: 26817787.; 14: Ma F, Gong F, Lv J, Gao J, Ma J. Effects of a7nAChR agonist on the tissue estrogen receptor expression of castrated rats. Int J Clin Exp Pathol. 2015 Oct 1;8(10):13421-5. eCollection 2015. PubMed PMID: 26722551; PubMed Central PMCID: PMC4680496.; 15: Miyauchi M, Neugebauer NM, Oyamada Y, Meltzer HY. Nicotinic receptors and lurasidone-mediated reversal of phencyclidine-induced deficit in novel object recognition. Behav Brain Res. 2016 Mar 15;301:204-12. doi: 10.1016/j.bbr.2015.10.044. Epub 2015 Oct 28. PubMed PMID: 26519556.; 16: Engel O, Akyüz L, da Costa Goncalves AC, Winek K, Dames C, Thielke M, Herold S, Böttcher C, Priller J, Volk HD, Dirnagl U, Meisel C, Meisel A. Cholinergic Pathway Suppresses Pulmonary Innate Immunity Facilitating Pneumonia After Stroke. Stroke. 2015 Nov;46(11):3232-40. doi: 10.1161/STROKEAHA.115.008989. Epub 2015 Oct 8. PubMed PMID: 26451017.; 17: Freitas KC, Carroll FI, Negus SS. Effects of nicotinic acetylcholine receptor agonists in assays of acute pain-stimulated and pain-depressed behaviors in rats. J Pharmacol Exp Ther. 2015 Nov;355(2):341-50. doi: 10.1124/jpet.115.226803. PubMed PMID: 26359313; PubMed Central PMCID: PMC4613961.; 18: McLean SL, Grayson B, Marsh S, Zarroug SH, Harte MK, Neill JC. Nicotinic α7 and α4β2 agonists enhance the formation and retrieval of recognition memory: Potential mechanisms for cognitive performance enhancement in neurological and psychiatric disorders. Behav Brain Res. 2016 Apr 1;302:73-80. doi: 10.1016/j.bbr.2015.08.037. Epub 2015 Aug 30. PubMed PMID: 26327238.; 19: Jeong JK, Park SY. Neuroprotective effect of cellular prion protein (PrPC) is related with activation of alpha7 nicotinic acetylcholine receptor (α7nAchR)-mediated autophagy flux. Oncotarget. 2015 Sep 22;6(28):24660-74. doi: 10.18632/oncotarget.4953. PubMed PMID: 26295309; PubMed Central PMCID: PMC4694786.; 20: Mata D, Linn DM, Linn CL. Retinal ganglion cell neuroprotection induced by activation of alpha7 nicotinic acetylcholine receptors. Neuropharmacology. 2015 Dec;99:337-46. doi: 10.1016/j.neuropharm.2015.07.036. Epub 2015 Jul 31. PubMed PMID: 26239818; PubMed Central PMCID: PMC4655168.
• PubChem Compound: 11243536
• Last Modified: Nov 11 2021